![molecular formula C7H6N4O2 B2932019 8-Methyl-6-nitro-[1,2,4]triazolo[4,3-A]pyridine CAS No. 1820614-16-1](/img/structure/B2932019.png)
8-Methyl-6-nitro-[1,2,4]triazolo[4,3-A]pyridine
Overview
Description
8-Methyl-6-nitro-[1,2,4]triazolo[4,3-A]pyridine is a chemical compound with the molecular formula C7H6N4O2 . It is a derivative of the triazolo[4,3-A]pyridine family.
Molecular Structure Analysis
The molecular structure of 8-Methyl-6-nitro-[1,2,4]triazolo[4,3-A]pyridine is characterized by a triazolo[4,3-A]pyridine core with a methyl group at the 8-position and a nitro group at the 6-position .Chemical Reactions Analysis
While specific chemical reactions involving 8-Methyl-6-nitro-[1,2,4]triazolo[4,3-A]pyridine are not detailed in the literature, related compounds such as [1,2,4]triazolo[4,3-a]quinoxaline derivatives have been synthesized via aromatic nucleophilic substitution .Scientific Research Applications
Pharmacological Potentials
Triazole compounds, including “8-Methyl-6-nitro-[1,2,4]triazolo[4,3-A]pyridine”, are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities . They are present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular .
Antifungal Activity
Triazole derivatives containing alkynyl side chains have been synthesized and their antifungal activity towards Cryptococcus and Candida species were evaluated . This suggests that “8-Methyl-6-nitro-[1,2,4]triazolo[4,3-A]pyridine” could potentially be used in antifungal applications.
Antibacterial Activity
Triazolo pyrazine derivatives, which include “8-Methyl-6-nitro-[1,2,4]triazolo[4,3-A]pyridine”, have a wide range of biological activities, including antibacterial properties . They could be used in the development of new classes of antibacterial agents to fight multidrug-resistant pathogens .
Anticancer Activity
Triazole compounds have shown anticancer properties . Therefore, “8-Methyl-6-nitro-[1,2,4]triazolo[4,3-A]pyridine” could potentially be used in the development of anticancer drugs.
Antiviral Activity
Triazole compounds have shown antiviral properties . This suggests that “8-Methyl-6-nitro-[1,2,4]triazolo[4,3-A]pyridine” could potentially be used in the development of antiviral drugs.
Material Science Applications
Compounds like “8-Methyl-6-nitro-[1,2,4]triazolo[4,3-A]pyridine” have various applications in the material sciences fields . They could be used in the development of new materials with unique properties.
Future Directions
The future directions for research on 8-Methyl-6-nitro-[1,2,4]triazolo[4,3-A]pyridine and related compounds could involve further exploration of their synthesis, characterization, and potential biological activities. Triazole derivatives, in general, have shown promise in various therapeutic applications, suggesting potential avenues for future research .
Mechanism of Action
Target of Action
Similar compounds, such as [1,2,4]triazolo [4,3-a]pyrazine derivatives, have been shown to inhibit c-met/vegfr-2 kinases . These kinases play a crucial role in cell signaling, growth, and survival, particularly in cancer cells.
Mode of Action
This is a common mechanism of action for kinase inhibitors .
Biochemical Pathways
Inhibition of c-met/vegfr-2 kinases can affect multiple cellular pathways, including those involved in cell proliferation, survival, and angiogenesis .
Pharmacokinetics
Similar compounds have been reported to have suitable physicochemical properties and excellent pharmacokinetic profiles .
Result of Action
Similar compounds have been shown to exhibit antiproliferative activities against various cancer cell lines . They can inhibit the growth of cancer cells in a dose-dependent manner and induce apoptosis .
properties
IUPAC Name |
8-methyl-6-nitro-[1,2,4]triazolo[4,3-a]pyridine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N4O2/c1-5-2-6(11(12)13)3-10-4-8-9-7(5)10/h2-4H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBINANOZUXJXOQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CN2C1=NN=C2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Methyl-6-nitro-[1,2,4]triazolo[4,3-A]pyridine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-chlorophenyl)-2-{5-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl}acetamide](/img/structure/B2931945.png)
![4-[4-[4-(5-Methyl-1,3,4-thiadiazol-2-yl)piperazin-1-yl]pyrimidin-2-yl]morpholine](/img/structure/B2931946.png)
![3-[(3-chlorophenyl)sulfonylamino]-N-(furan-2-ylmethyl)benzamide](/img/structure/B2931950.png)
![N-(3-chloro-2-methylphenyl)-2-(4-(3,5-dimethylphenoxy)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)acetamide](/img/structure/B2931951.png)
![3-Methyl-2-(3-methylbutyl)-1-(4-methylpiperazin-1-yl)pyrido[1,2-a]benzimidazole-4-carbonitrile](/img/structure/B2931954.png)
![5-(Chloromethyl)benzo[d]thiazole](/img/structure/B2931956.png)
![N-[[4-(Difluoromethoxy)-2-fluorophenyl]methyl]prop-2-enamide](/img/structure/B2931958.png)